Cas no 783293-50-5 (Ethanone,1-(2-ethyl-1-piperidinyl)-2-(1H-1,2,4-triazol-1-yl)-)
783293-50-5 structure
Product Name:Ethanone,1-(2-ethyl-1-piperidinyl)-2-(1H-1,2,4-triazol-1-yl)-
CAS No:783293-50-5
MF:C11H18N4O
MW:222.286821842194
CID:554096
PubChem ID:45095445
Update Time:2025-04-19
Ethanone,1-(2-ethyl-1-piperidinyl)-2-(1H-1,2,4-triazol-1-yl)- Chemical and Physical Properties
Names and Identifiers
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- Ethanone,1-(2-ethyl-1-piperidinyl)-2-(1H-1,2,4-triazol-1-yl)-
- Piperidine,2-ethyl-1-(1H-1,2,4-triazol-1-ylacetyl)- (9CI)
- 1-(2-Ethylpiperidin-1-yl)-2-(1H-1,2,4-triazol-1-yl)ethanone
- 783293-50-5
-
- Inchi: 1S/C11H18N4O/c1-2-10-5-3-4-6-15(10)11(16)7-14-9-12-8-13-14/h8-10H,2-7H2,1H3
- InChI Key: MVBBAKQQOIXNLI-UHFFFAOYSA-N
- SMILES: O=C(CN1C=NC=N1)N1CCCCC1CC
Computed Properties
- Exact Mass: 222.14806121g/mol
- Monoisotopic Mass: 222.14806121g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 51Ų
Ethanone,1-(2-ethyl-1-piperidinyl)-2-(1H-1,2,4-triazol-1-yl)- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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